Cas no 25912-16-7 (3-(pyrrolidin-1-yl)phenol)

3-(pyrrolidin-1-yl)phenol Properties

Names and Identifiers

• Phenol,3-(1-pyrrolidinyl)-
• 3-(1-pyrrolidinyl)Phenol
• 3-pyrrolidin-1-ylphenol
• 3-(pyrrolidin-1-yl)phenol
• m-(1-Pyrrolidinyl)phenol
• AKOS006275670
• DTXSID70180585
• X4AGV899AM
• BMTDPXOFINIBGC-UHFFFAOYSA-N
• UNII-X4AGV899AM
• EINECS 247-338-7
• Z1198149223
• 25912-16-7
• Phenol, 3-(1-pyrrolidinyl)-
• 3-pyrrolidinophenol
• 3-pyrrolidinylphenol
• SCHEMBL1599836
• FT-0712742
• 3-(1-pyrrolidinyl)phenol
• 3-Pyrrolidin-1-yl-phenol
• EN300-82538
• NS00027992
• PHENOL, M-1-PYRROLIDINYL-
• +Expand

• MDL： MFCD00052995
• InChIKey： BMTDPXOFINIBGC-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H13NO/c12-10-5-3-4-9(8-10)11-6-1-2-7-11/h3-5,8,12H,1-2,6-7H2
• SMILES： N1(C2=CC(O)=CC=C2)CCCC1

Computed Properties

• Exact Mass: 163.09979
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 163.099714038g/mol
• Heavy Atom Count: 12
• Complexity: 143
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.2
• Topological Polar Surface Area: 23.5Ų

Experimental Properties

• PSA: 23.47